Cas no 114983-58-3 (Pyrrolo[2,1-b]thiazol-5(6H)-one,tetrahydro-7a-methyl-)

• Product Name: Pyrrolo[2,1-b]thiazol-5(6H)-one,tetrahydro-7a-methyl-
• CAS No: 114983-58-3
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 172514
• PubChem ID: 3087532
• Update Time: 2025-04-19

Pyrrolo[2,1-b]thiazol-5(6H)-one,tetrahydro-7a-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-b]thiazol-5(6H)-one,tetrahydro-7a-methyl-
• 7a-methyl-2,3,6,7-tetrahydropyrrolo[2,1-b][1,3]thiazol-5-one
• 7a-Methyl-3,4,5,6,7,7a-hexahydro-2H-pyrrolo(2,1-b)thiazol-5-one
• 7a-Methyltetrahydropyrrolo[2,1-b][1,3]thiazol-5(6H)-one
• 4-27-00-02600 (Beilstein Handbook Reference)
• Pyrrolo(2,1-b)thiazol-5(6H)-one, tetrahydro-7a-methyl-
• DTXSID30921577
• BRN 0117483
• 114983-58-3
• Tetrahydro-7a-methylpyrrolo(2,1-b)thiazol-5(6H)-one
• SCHEMBL24749626

• Inchi： 1S/C7H11NOS/c1-7-3-2-6(9)8(7)4-5-10-7/h2-5H2,1H3
• InChI Key： LKJRXJIVGFDIPA-UHFFFAOYSA-N
• SMILES： S1CCN2C(CCC12C)=O

Computed Properties

• Exact Mass: 157.05623
• Monoisotopic Mass: 157.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 292.9°C at 760 mmHg
• Flash Point: 130.9°C
• Refractive Index: 1.592
• PSA: 20.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines